Cas no 62035-76-1 (Pyrrolidine, 2,5-dimethyl-1-(phenylsulfonyl)-, cis-)

• Product Name: Pyrrolidine, 2,5-dimethyl-1-(phenylsulfonyl)-, cis-
• CAS No: 62035-76-1
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 460073
• PubChem ID: 12323684
• Update Time: 2025-04-19

Pyrrolidine, 2,5-dimethyl-1-(phenylsulfonyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2,5-dimethyl-1-(phenylsulfonyl)-, cis-
• (2S,5R)-1-(benzenesulfonyl)-2,5-dimethylpyrrolidine
• 62035-76-1
• DTXSID30489046
• (2R,5S)-1-(Benzenesulfonyl)-2,5-dimethylpyrrolidine

• Inchi： 1S/C12H17NO2S/c1-10-8-9-11(2)13(10)16(14,15)12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3/t10-,11+
• InChI Key： GFXOOIRCRZIDIL-PHIMTYICSA-N
• SMILES： S(C1C=CC=CC=1)(N1[C@@H](C)CC[C@H]1C)(=O)=O

Computed Properties

• Exact Mass: 239.09811
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38